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Cat. No.: B10752218 Get Quote
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For Research Use Only (RUO). Not for human or veterinary use.

Introduction
Brasofensine is a phenyltropane derivative and a potent, selective dopamine reuptake inhibitor

that has been investigated for its potential therapeutic effects in neurodegenerative diseases

such as Parkinson's disease.[1][2][3] As with many small molecule compounds intended for

research, proper dissolution is critical for obtaining accurate, reproducible, and meaningful

experimental results. This document provides a detailed protocol for the dissolution of

Brasofensine sulfate (CAS: 171655-92-8) for in vitro and in vivo experimental applications.

Due to the limited availability of specific solubility data for Brasofensine sulfate, this protocol

is based on the known properties of its free base, general principles for dissolving poorly water-

soluble compounds, and established methods for similar dopamine transporter inhibitors.

Physicochemical Properties of Brasofensine
A summary of the key physicochemical properties of Brasofensine and its sulfate salt is

provided in the table below. The predicted low water solubility of the free base suggests that

the sulfate salt may also require specific solvent systems for complete dissolution, especially at

higher concentrations.
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Property
Value
(Brasofensine free
base)

Value
(Brasofensine
sulfate)

Reference

Molecular Formula C16H20Cl2N2O C16H22Cl2N2O5S [1][4]

Molecular Weight 327.25 g/mol 425.33 g/mol [1][4]

Predicted Water

Solubility
0.00111 mg/mL Data not available [1]

Appearance Solid Solid [1][4]

Recommended Solvents and Stock Solution
Preparation
Based on protocols for similar research compounds, Dimethyl Sulfoxide (DMSO) is the

recommended solvent for preparing a high-concentration stock solution of Brasofensine
sulfate.

Materials:

Brasofensine sulfate powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Protocol for Preparing a 10 mM DMSO Stock Solution:

Calculate the required mass: Based on the molecular weight of Brasofensine sulfate
(425.33 g/mol ), calculate the mass needed for your desired volume of 10 mM stock solution.

Example: For 1 mL of a 10 mM stock, weigh out 4.253 mg of Brasofensine sulfate.
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Aliquot the powder: Weigh the calculated amount of Brasofensine sulfate powder and place

it in a sterile amber vial.

Add DMSO: Add the desired volume of anhydrous DMSO to the vial.

Dissolve the compound: Vortex the solution for 1-2 minutes until the powder is completely

dissolved. Gentle warming in a 37°C water bath or brief sonication can be used to aid

dissolution if necessary. Visually inspect the solution to ensure there are no visible particles.

Storage: Store the 10 mM stock solution in aliquots at -20°C for long-term storage (months to

years) or at 4°C for short-term storage (days to weeks).[4] Avoid repeated freeze-thaw

cycles.

Experimental Protocols
In Vitro Experiments (e.g., Cell-Based Assays)
For in vitro experiments, the DMSO stock solution must be diluted into an aqueous buffer or

cell culture medium to the final working concentration. It is crucial to ensure that the final

concentration of DMSO in the assay is low (typically ≤ 0.1%) to avoid solvent-induced

cytotoxicity.

Materials:

10 mM Brasofensine sulfate stock solution in DMSO

Sterile phosphate-buffered saline (PBS) or cell culture medium

Protocol for Preparing Working Solutions:

Determine the final concentration: Decide on the final concentration of Brasofensine sulfate
required for your experiment.

Perform serial dilutions: Prepare intermediate dilutions of the 10 mM stock solution in your

aqueous buffer or medium. It is recommended to perform at least two dilution steps to

minimize the amount of DMSO carried over.

Example for a 10 µM final concentration:
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Dilute the 10 mM stock 1:100 in medium (e.g., 5 µL of stock in 495 µL of medium) to

create a 100 µM intermediate solution.

Dilute this 100 µM solution 1:10 in your final assay volume.

Vehicle Control: Prepare a vehicle control with the same final concentration of DMSO as in

the experimental conditions.

Application: Add the final working solution to your cells and proceed with the experiment.

In Vivo Experiments (e.g., Animal Studies)
For in vivo administration, the formulation of Brasofensine sulfate will depend on the route of

administration (e.g., intraperitoneal (i.p.), intravenous (i.v.), oral). Due to the poor aqueous

solubility of many research compounds, a co-solvent system is often required.

Recommended Vehicle for Intraperitoneal (i.p.) Injection:

A common vehicle for i.p. injection of compounds with low water solubility is a mixture of

DMSO, a surfactant such as Tween® 80, and saline.

Materials:

10 mM Brasofensine sulfate stock solution in DMSO

Tween® 80

Sterile saline (0.9% NaCl)

Protocol for Preparing a Dosing Solution (Example):

This protocol is for a vehicle containing 5% DMSO and 5% Tween® 80. The final concentration

of the compound should be adjusted based on the required dose (mg/kg) and dosing volume.

Calculate the required volume of stock solution: Based on the desired final concentration and

volume of the dosing solution, calculate the volume of the 10 mM DMSO stock needed.
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Mix DMSO and Tween® 80: In a sterile tube, add the calculated volume of the Brasofensine
sulfate DMSO stock and an equal volume of Tween® 80. Vortex to mix thoroughly.

Add saline: Gradually add sterile saline to the DMSO/Tween® 80 mixture while vortexing to

reach the final desired volume.

Vehicle Control: Prepare a vehicle control solution with the same composition (5% DMSO,

5% Tween® 80, 90% saline) but without the Brasofensine sulfate stock.

Administration: Administer the prepared solution to the animals immediately. The solution

should be clear; if precipitation is observed, the formulation may need to be optimized.

Visualization of Experimental Workflow and
Mechanism of Action
Experimental Workflow for Solution Preparation
The following diagram illustrates the decision-making process for preparing Brasofensine
sulfate solutions for in vitro and in vivo experiments.
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Experimental Workflow for Brasofensine Sulfate Solution Preparation

Stock Solution Preparation

In Vitro Application In Vivo Application
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Dissolve in 100% DMSO

10 mM Stock Solution
(Store at -20°C)

Dilute in Culture Medium/Buffer
(Final DMSO <= 0.1%)
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For In Vivo
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Mechanism of Action of Brasofensine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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